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Compound of Interest

Compound Name: 1,2-Epoxy-9-decene

Cat. No.: B1583044 Get Quote

For immediate reference, this guide provides critical safety protocols and logistical procedures

for handling 1,2-Epoxy-9-decene in a laboratory setting. Adherence to these guidelines is

essential for ensuring personnel safety and regulatory compliance.

Hazard Identification and Personal Protective Equipment
(PPE)
1,2-Epoxy-9-decene is a chemical compound that requires careful handling due to its potential

health hazards. It is classified as causing skin irritation, serious eye damage, and possible

respiratory irritation. Therefore, the use of appropriate Personal Protective Equipment (PPE) is

mandatory to prevent exposure.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type Required PPE
Specifications and
Remarks

Eye Protection
Chemical safety goggles or a

full-face shield

Must be worn at all times when

handling the chemical to

protect against splashes.[1][2]

[3]

Hand Protection Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended.[1][2][3]

Avoid latex gloves as they may

not provide adequate

protection.[3] Always inspect

gloves for tears or punctures

before use.

Body Protection
Chemical-resistant coveralls or

a lab coat with an apron

Long sleeves are essential to

prevent skin contact.[1][3][4] If

there is a risk of significant

splashing, a chemical-resistant

apron over a lab coat is

advised.[1]

Respiratory Protection
Respirator with appropriate

filters

A respirator with a type ABEK

(EN14387) filter or a dust mask

type N95 (US) should be used,

especially in poorly ventilated

areas or when generating

aerosols.

Footwear Closed-toe shoes To protect against spills.[1]

Physical and Chemical Properties
Understanding the physical and chemical properties of 1,2-Epoxy-9-decene is crucial for safe

handling and storage.

Table 2: Physical and Chemical Properties of 1,2-Epoxy-9-decene
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Property Value

CAS Number 85721-25-1

Molecular Formula C₁₀H₁₈O

Molecular Weight 154.25 g/mol

Appearance Colorless to almost colorless clear liquid

Density 0.842 g/mL at 25 °C

Boiling Point 80 °C at 15 mmHg[5]

Flash Point 78 °C (172.4 °F) - closed cup

Refractive Index n20/D 1.442

Storage and Handling
Proper storage and handling procedures are critical to maintain the chemical's integrity and

prevent hazardous situations.

Storage: Store in a well-ventilated place and keep cool.[5] The recommended storage

temperature is room temperature, ideally in a cool, dark place below 15°C.[5] Keep the

container tightly closed and away from heat, sparks, open flames, and hot surfaces.[5]

Handling: Handle the product in a closed system or provide appropriate exhaust ventilation.

[6] Use spark-proof and explosion-proof equipment.[6] To avoid ignition of vapors by static

electricity discharge, all metal parts of the equipment must be grounded.[6]

Disposal Plan
Unused or waste 1,2-Epoxy-9-decene must be disposed of as hazardous chemical waste.

Unmixed Chemical: The individual liquid components are considered chemical waste and

should be disposed of through a licensed chemical waste disposal company.[7]

Spill Cleanup: In case of a spill, absorb the chemical with an inert material and place it in a

sealed container for disposal. Ensure the cleanup area is well-ventilated.
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Container Disposal: Dispose of the contents and container to an approved waste disposal

plant.[5]

Experimental Protocol: Safe Handling of 1,2-Epoxy-
9-decene
This protocol outlines the step-by-step procedure for safely using 1,2-Epoxy-9-decene in a

research setting.

Preparation and Pre-handling Check:

Ensure the work area is clean and uncluttered.

Verify that the fume hood is functioning correctly.

Don all required PPE as specified in Table 1.

Inspect gloves for any signs of damage before use.

Have spill cleanup materials readily available.

Aliquoting and Dispensing:

Perform all operations involving the transfer of 1,2-Epoxy-9-decene inside a certified

chemical fume hood.

Use grounded, spark-proof tools and equipment.[6]

Carefully measure and dispense the required amount of the chemical.

Keep the container tightly sealed when not in use.

Post-handling Procedures:

Wipe down the work area with an appropriate solvent and then with soap and water.

Properly dispose of all contaminated materials, including pipette tips and wipes, in a

designated hazardous waste container.
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Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water after removing gloves.[2]

Workflow for Safe Handling of 1,2-Epoxy-9-decene
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Workflow for Safe Handling of 1,2-Epoxy-9-decene
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Post-Experiment Cleanup

After experiment completion

Waste Disposal

Segregate waste

Doff PPE

Leave work area

Hand Washing

Final step
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Caption: A flowchart illustrating the key steps for the safe handling of 1,2-Epoxy-9-decene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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